Cas no 1444865-71-7 (2-(N-ethyl2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide)

• Product Name: 2-(N-ethyl2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide
• CAS No: 1444865-71-7
• MF: C₁₄H₂₂ClN₃O₄S
• MW: 363.860181331635
• CID: 6492804
• PubChem ID: 75373918
• Update Time: 2025-05-19

2-(N-ethyl2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591239
• 2-[(2-chloropyridin-3-yl)sulfonyl-ethylamino]-N-(4-methoxybutyl)acetamide
• 2-(N-ethyl2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide
• 1444865-71-7
• Z1269924168
• 2-(N-ethyl-2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide
• AKOS033221654

• Inchi： 1S/C14H22ClN3O4S/c1-3-18(11-13(19)16-8-4-5-10-22-2)23(20,21)12-7-6-9-17-14(12)15/h6-7,9H,3-5,8,10-11H2,1-2H3,(H,16,19)
• InChI Key： IQGJHZUNMZVEDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N(CC)CC(NCCCCOC)=O)(=O)=O

Computed Properties

• Exact Mass: 363.1019551g/mol
• Monoisotopic Mass: 363.1019551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97Ų

Additional information on 2-(N-ethyl2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide

Compound CAS No. 1444865-71-7: 2-(N-Ethyl-2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide

The compound with CAS number 1444865-71-7, known as 2-(N-Ethyl-2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in drug design, particularly in the development of novel therapeutic agents targeting various diseases.

The chemical structure of this compound is characterized by a sulfonamide group attached to a 2-chloropyridine ring, which is further connected to an ethyl group. The acetamide portion of the molecule includes a 4-methoxybutyl substituent, which contributes to its solubility and bioavailability. These structural elements collectively enhance the compound's ability to interact with biological targets, making it a valuable candidate for drug discovery.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its synthesis pathway to improve yield and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These studies have demonstrated the feasibility of large-scale production, paving the way for further preclinical testing.

In terms of pharmacological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in inflammatory pathways. Preclinical studies conducted in vitro and in vivo have revealed its ability to modulate cytokine production and reduce inflammation in animal models. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as arthritis and chronic inflammation.

Moreover, the compound's bioavailability has been evaluated in rodent models, demonstrating favorable absorption profiles when administered orally. This attribute is crucial for developing an effective oral medication, which is often preferred by patients due to convenience and ease of administration.

Looking ahead, ongoing research is exploring the therapeutic potential of this compound in other disease areas, including neurodegenerative disorders and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in targeting specific receptors and pathways implicated in these conditions.

In conclusion, 2-(N-Ethyl-2-chloropyridine-3-sulfonamido)-N-(4-methoxybutyl)acetamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising pharmacological properties, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.